Cas no 150408-83-6 (NHS-5(6)Carboxyrhodamine (Mixture of 2 Isomers))

• Product Name: NHS-5(6)Carboxyrhodamine (Mixture of 2 Isomers)
• CAS No: 150408-83-6
• MF: C₂₉H₂₅N₃O₇
• MW: 527.524707555771
• MDL: MFCD00077324
• CID: 138916
• PubChem ID: 57647956
• Update Time: 2025-06-11

NHS-5(6)Carboxyrhodamine (Mixture of 2 Isomers) Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione,1-[[[3',6'-bis(dimethylamino)-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-5(or6)-yl]carbonyl]oxy]- (9CI)
• 2,5-Pyrrolidinedione,1-[[[3',6'-bis(dimethylamino)-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanth...
• 2,5-Pyrrolidinedione,1-[[[3',6'-bis(dimethylamino)-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-5(or6)-yl]carbonyl]oxy]- (9
• 5(6)-Carboxytetramethylrhodamine N-succinimidyl ester
• 5(6)-TAMRA, SE
• 5(6)-TAMRA, SE [5(6)-Carboxytetramethylrhodamine, succinimidyl ester]
• NHS-5(6)Carboxyrhodamine
• (2,5-dioxopyrrolidin-1-yl) 3',6'-bis(dimethylamino)-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-carboxylate
• NHS-RHODAMINE
• 5(6)-CarboxytetraMet
• 5,6-CARBOXYTETRAMETHYLRHODAMINE, SUCCINIMIDE ESTER
• 5(6)-Carboxytetramethylrhodamine succinimidyl ester
• 5-CARBOXYTETRAMETHYLRHODAMINE N-HYDROXYSUCCINIMIDE ESTER
• 5-(AND-6)-CARBOXYTETRAMETHYLRHODAMINE, SUCCINIMIDYL ESTER
• 5(6)-CARBOXYTETRAMETHYL-RHODAMINE N-HYDROXY-SUCCINIMIDE ESTER
• 9-[2-Carboxy-4(or 5)-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]phenyl]-3,6-bis(dimethylamino)-xanthylium inner salt
• SCHEMBL11993611
• 321862-17-3
• 2,5-dioxopyrrolidin-1-yl 3',6'-bis(dimethylamino)-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-5-carboxylate
• 150408-83-6
• FT-0699528
• MFCD00077324
• DTXSID90478456
• 5(6)-Carboxytetramethylrhodamine N-hydroxysuccinimide ester
• AKOS015914275
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthene]-ar-carboxylic acid, 3',6'-bis(dimethylamino)-3-oxo-, 2,5-dioxo-1-pyrrolidinyl ester
• 5,6-Carboxytetramethylrhodamine,succinimide ester
• 5(6)-Carboxytetramethylrhodamine N-hydroxysuccinimide ester, >=90%
• DA-56163
• 1-({[3\\',6\\'-Bis(dimethylamino)-3-oxo-3H-spiro[2-benzofuran-1,9\\'-xa nthen]-5-yl]carbonyl}oxy)-2,5-pyrrolidinedione
• CXYYHBMOVJJZTD-UHFFFAOYSA-N
• 2,5-DIOXOPYRROLIDIN-1-YL 3',6'-BIS(DIMETHYLAMINO)-3-OXOSPIRO[2-BENZOFURAN-1,9'-XANTHENE]-5-CARBOXYLATE
• NHS-5(6)Carboxyrhodamine (Mixture of 2 Isomers)

• MDL： MFCD00077324
• Inchi： 1S/C29H25N3O7/c1-30(2)17-6-9-21-23(14-17)37-24-15-18(31(3)4)7-10-22(24)29(21)20-8-5-16(13-19(20)28(36)38-29)27(35)39-32-25(33)11-12-26(32)34/h5-10,13-15H,11-12H2,1-4H3
• InChI Key： CXYYHBMOVJJZTD-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C(=O)ON3C(CCC3=O)=O)C=CC=2C21C1C=CC(=CC=1OC1C=C(C=CC2=1)N(C)C)N(C)C)=O

Computed Properties

• Exact Mass: 527.16900
• Monoisotopic Mass: 527.16925015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 78
• Rotatable Bond Count: 10
• Complexity: 982
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.49
• Boiling Point: Not determined
• Flash Point: 413.1°C
• Refractive Index: 1.709
• Solubility: DMF: soluble
• PSA: 105.69000
• LogP: 3.54530

NHS-5(6)Carboxyrhodamine (Mixture of 2 Isomers) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：8-10-21
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on NHS-5(6)Carboxyrhodamine (Mixture of 2 Isomers)

Introduction to NHS-5(6)Carboxyrhodamine (Mixture of 2 Isomers) and Its Applications in Modern Chemical Biology

CAS No. 150408-83-6 refers to a specialized chemical compound known as NHS-5(6)Carboxyrhodamine (Mixture of 2 Isomers), a derivative of rhodamine that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural properties, plays a pivotal role in various biochemical assays and labeling techniques. The NHS-5(6)Carboxyrhodamine mixture consists of two isomers, each contributing distinct functionalities that enhance its utility in molecular imaging and drug development.

The rhodamine core of this compound is renowned for its fluorescence properties, which make it an invaluable tool in high-throughput screening and cellular imaging. The carboxy group introduced in the molecule via the NHS (N-hydroxysuccinimide) esterification process allows for covalent conjugation with biomolecules such as proteins, peptides, and nucleic acids. This feature is particularly useful in the development of probes for tracking biological pathways and interactions.

In recent years, advancements in fluorescent dyes have led to the exploration of isomer-specific applications of rhodamine derivatives. The two isomers present in NHS-5(6)Carboxyrhodamine exhibit different spectral characteristics, enabling researchers to tailor their experimental designs for optimal sensitivity and specificity. For instance, one isomer may exhibit enhanced brightness under certain excitation wavelengths, making it suitable for live-cell imaging, while the other might offer better photostability, ideal for long-term observation.

The significance of NHS-5(6)Carboxyrhodamine (Mixture of 2 Isomers) is further underscored by its role in drug discovery and diagnostics. Researchers are leveraging this compound to develop novel bioconjugates that can target specific disease markers or therapeutic targets. The ability to precisely label biomolecules with this dye has opened new avenues in understanding complex biological processes, such as protein-protein interactions and enzyme kinetics.

One notable application of NHS-5(6)Carboxyrhodamine is in the field of cancer research. By conjugating this dye with antibodies or small molecules that recognize cancer-specific antigens, scientists can develop highly sensitive diagnostic tools for early detection. Additionally, its fluorescence properties allow for real-time monitoring of drug delivery systems, providing critical insights into pharmacokinetics and biodistribution.

The development of isomer mixtures like NHS-5(6)Carboxyrhodamine reflects the growing trend toward multifunctional probes in chemical biology. These mixtures often provide a balance between different desirable properties, such as brightness, photostability, and biocompatibility. This flexibility is particularly valuable when designing experiments that require multiple readouts or when working with challenging biological systems.

Recent studies have also highlighted the potential of NHS-5(6)Carboxyrhodamine in Förster Resonance Energy Transfer (FRET) assays. By exploiting the spectral differences between the two isomers, researchers can design FRET-based sensors that detect changes in molecular conformation or interaction dynamics. Such assays are instrumental in deciphering signaling pathways and understanding the mechanisms underlying various diseases.

The synthesis and purification of NHS-5(6)Carboxyrhodamine (Mixture of 2 Isomers) require meticulous attention to detail to ensure high purity and consistency. Advanced synthetic techniques are employed to produce the isomers in controlled ratios, minimizing batch-to-batch variability. This is crucial for maintaining reproducibility in experiments where subtle differences can significantly impact results.

In conclusion, NHS-5(6)Carboxyrhodamine (Mixture of 2 Isomers) represents a cutting-edge tool in chemical biology with broad applications across research and diagnostics. Its unique combination of fluorescence properties and functional groups makes it an indispensable asset for scientists exploring complex biological systems. As research continues to evolve, the utility of this compound is expected to expand further, driving innovation in drug development and disease detection.